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Compound of Interest

Compound Name:
(2-Amino-4-

methylphenyl)methanol

Cat. No.: B1267699 Get Quote

An In-Depth Review for Chemical Researchers and Pharmaceutical Development

Professionals

(2-Amino-4-methylphenyl)methanol, a key organic intermediate, serves as a pivotal building

block in the synthesis of complex molecules, particularly within the pharmaceutical industry.

This guide offers a comprehensive overview of its chemical identity, synthesis, analytical

characterization, and significant applications, providing researchers and drug development

professionals with a thorough understanding of its utility and practical considerations.

Chemical Identity and Nomenclature
While commonly referred to as 2-amino-4-methylbenzyl alcohol, the IUPAC name for this

compound is (2-Amino-4-methylphenyl)methanol.[1][2] For clarity and precision in scientific

communication, it is advisable to use its IUPAC name or its universally recognized CAS

number.
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Identifier Value Source

IUPAC Name
(2-Amino-4-

methylphenyl)methanol
[2]

Synonyms

2-amino-4-methylbenzyl

alcohol, (2-amino-4-methyl-

phenyl)methanol

[2]

CAS Number 81335-87-7 [2]

Molecular Formula C₈H₁₁NO [2]

Molecular Weight 137.18 g/mol [2]

PubChem CID 436776 [1][2]

Synthesis of (2-Amino-4-methylphenyl)methanol: A
Practical Approach
The most common and efficient synthesis of (2-Amino-4-methylphenyl)methanol involves the

reduction of its corresponding nitro precursor, 4-methyl-2-nitrobenzyl alcohol.[3] This

transformation is a staple in organic synthesis, and various reducing agents can be employed.

A widely used and effective method is catalytic hydrogenation.

Synthetic Pathway Overview
The synthesis is a two-step process starting from 4-methyl-2-nitrobenzaldehyde:

Reduction of the Aldehyde: The aldehyde group of 4-methyl-2-nitrobenzaldehyde is

selectively reduced to a primary alcohol to yield 4-methyl-2-nitrobenzyl alcohol.

Reduction of the Nitro Group: The nitro group of 4-methyl-2-nitrobenzyl alcohol is then

reduced to a primary amine to afford the final product, (2-Amino-4-methylphenyl)methanol.
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4-Methyl-2-nitrobenzaldehyde 4-Methyl-2-nitrobenzyl alcohol

 Step 1: Aldehyde Reduction
 Reagents: NaBH₄, Ethanol 

(2-Amino-4-methylphenyl)methanol

 Step 2: Nitro Reduction
 Reagents: H₂, Pd/C, Ethanol 

(2-Amino-4-methylphenyl)methanol Heterocyclic Core
(e.g., Pyridopyrimidine)

 Nucleophilic Aromatic Substitution
 or Amidation MEK Inhibitor Precursor Further Functionalization 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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